Cas no 802566-71-8 ((2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid)

(2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid structure

802566-71-8 structure

Product Name:(2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid

CAS No:802566-71-8

Molecular Formula:C₆H₁₀O₇

Molecular Weight:194.139402866364

CID:6302441

PubChem ID:439215

(2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Properties

Names and Identifiers

- (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
- 37331-21-8
- Galactopyranuronate
- 802566-71-8
- D-Galacturonate
- EN300-19632874
- D-GalA
- DTXSID001015577
- SCHEMBL24470
- bmse000216
- CHEBI:18024
- D-Galacturonic Acid
- AKOS006283705
- D-Galactopyranuronic Acid
- MFCD00131972
- Galacuronate
- D-Galactopyranuronate
- DTXCID001473828
- Galactopyranuronic Acid
- GALACTURONICACID
- D-galacturonic acids
- DTXCID0022646
- F20755
- 25990-10-7
- GalA
- (2S,3R,4S,5R)-3,4,5,6-tetrahydroxytetrahydro-2H-pyran-2-carboxylic acid
- C00333
- CHEBI:33830
- CHEBI:4153
- Galacturonic Acid
- 9046-38-2
- Q27106309
- InChIKey： AEMOLEFTQBMNLQ-YMDCURPLSA-N
- Inchi： 1S/C6H10O7/c7-1-2(8)4(5(10)11)13-6(12)3(1)9/h1-4,6-9,12H,(H,10,11)/t1-,2+,3+,4-,6?/m0/s1
- SMILES： O1C([C@@H]([C@H]([C@H]([C@H]1C(=O)O)O)O)O)O

Computed Properties

Exact Mass: 194.04265265g/mol
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 1
Monoisotopic Mass: 194.04265265g/mol
Heavy Atom Count: 13
Complexity: 205
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.3
Topological Polar Surface Area: 127Å²

(2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-19632874-0.05g	(2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid	802566-71-8		0.05g	$2755.0	2023-09-17

(2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Related Literature

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3. 822. Pectic substances from lucerne (Medicago sativa). Part I. Pectic acid

G. O. Aspinall,R. S. Fanshawe J. Chem. Soc. 1961 4215
4. 662. The structure of Sterculia setigera gum. Part I. An investigation by the method of paper partition chromatography of the products of hydrolysis of the gum

E. L. Hirst,L. Hough,J. K. N. Jones J. Chem. Soc. 1949 3145
5. 490. Plant gums of the genus Sterculia. Part I. The main structural features of sterculia urens gum

G. O. Aspinall,Nasir-ud-din J. Chem. Soc. 1965 2710
6. 206. Plant gums of the genus Khaya. The structure of Khaya grandifolia gum

G. O. Aspinall,E. L. Hirst,N. K. Matheson J. Chem. Soc. 1956 989
7. Stabilization of the open-chain structure of D-galacturonic acid in a dimeric complex with oxovanadium(IV)

Mario Branca,Giovanni Micera,Daniele Sanna,Alessandro Dessì,Henryk Koz?owski J. Chem. Soc. Dalton Trans. 1990 1997
8. Iron(III) reduction by D-galacturonic acid. Part 3. Influence of the presence of additional metal ions and of 2-amino-2-deoxy-D-gluconic acid

Salvatore Deiana,Carlo Gessa,Paola Piu,Renato Seeber J. Chem. Soc. Dalton Trans. 1991 1237
9. Polysaccharides of soy-beans. Part IV. Partial hydrolysis of the acidic polysaccharide complex from cotyledon meal

G. O. Aspinall,I. W. Cottrell,Sylvia V. Egan,I. M. Morrison,J. N. C. Whyte J. Chem. Soc. C 1967 1071
10. 476. The structure of karaya gum (Cochlospermum gossypium)

E. L. Hirst,Sonia Dunstan J. Chem. Soc. 1953 2332

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